Cas no 1248403-16-8 (ethyl 3-(piperidin-4-yl)aminopropanoate)

• Product Name: ethyl 3-(piperidin-4-yl)aminopropanoate
• CAS No: 1248403-16-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD16148272
• CID: 5608330
• PubChem ID: 54221594
• Update Time: 2025-05-22

ethyl 3-(piperidin-4-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-4-piperidinyl-, ethyl ester
• 1248403-16-8
• AKOS011237921
• ethyl 3-[(piperidin-4-yl)amino]propanoate
• EN300-8545010
• ethyl 3-(piperidin-4-yl)aminopropanoate

• MDL： MFCD16148272
• Inchi： 1S/C10H20N2O2/c1-2-14-10(13)5-8-12-9-3-6-11-7-4-9/h9,11-12H,2-8H2,1H3
• InChI Key： ZDXBDTSZKZZBNL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCNC1CCNCC1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 308.7±37.0 °C(Predicted)
• pka: 10.12±0.10(Predicted)

Additional information on ethyl 3-(piperidin-4-yl)aminopropanoate

Ethyl 3-(Piperidin-4-yl)Aminopropanoate: A Comprehensive Overview

Ethyl 3-(piperidin-4-yl)aminopropanoate, identified by the CAS number 1248403-16-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and versatile properties, has garnered attention for its potential applications in drug development and material science. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with ethyl 3-(piperidin-4-yl)aminopropanoate.

The molecular structure of ethyl 3-(piperidin-4-yl)aminopropanoate is characterized by a piperidine ring attached to an amino group, which is further connected to a propanoate ester moiety. This configuration imparts the compound with distinct physicochemical properties, including moderate solubility in organic solvents and a melting point that facilitates its use in various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and stability.

One of the key areas of research surrounding ethyl 3-(piperidin-4-yl)aminopropanoate involves its synthesis. Traditional methods often involve multi-step processes that may include nucleophilic substitution or condensation reactions. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields, while minimizing by-products.

Pharmacologically, ethyl 3-(piperidin-4-yl)aminopropanoate has shown promise as a potential lead compound for drug development. Preclinical studies have demonstrated its ability to modulate certain receptor systems, suggesting its potential role in treating conditions such as central nervous system disorders or inflammatory diseases. Moreover, the compound's bioavailability has been optimized through various formulation strategies, including the development of controlled-release delivery systems.

In terms of toxicity profile, recent studies have evaluated ethyl 3-(piperidin-4-yl)aminopropanoate's safety using in vitro and in vivo models. These studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute or subchronic toxicity tests. Such findings underscore its potential for clinical applications.

Looking ahead, ongoing research is exploring the modification of ethyl 3-(piperidin-4-yl)aminopropanoate's structure to enhance its pharmacokinetic properties or expand its therapeutic applications. For example, researchers are investigating the impact of substituent variations on the compound's receptor binding affinity and metabolic stability.

In conclusion, ethyl 3-(piperidin-4-yl)aminopropanoate (CAS No.: 1248403-16-8) stands as a compelling candidate for further exploration in both academic and industrial settings. Its unique structure, coupled with emerging insights from recent studies, positions it as a valuable tool in advancing drug discovery and chemical innovation.